Cas no 7517-82-0 (2-Propynoic acid, 3-(2-methylphenyl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(2-methylphenyl)-, methyl ester
• CAS No: 7517-82-0
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 4171217
• PubChem ID: 12754025
• Update Time: 2025-06-25

2-Propynoic acid, 3-(2-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(2-methylphenyl)-, methyl ester
• Methyl 3-(2-methylphenyl)prop-2-ynoate
• Methyl 3-(o-tolyl)propiolate
• SCHEMBL15841077
• AKOS013859464
• EN300-743565
• 964-447-1
• Methyl3-(2-methylphenyl)prop-2-ynoate
• CS-0346676
• 7517-82-0

• Inchi： 1S/C11H10O2/c1-9-5-3-4-6-10(9)7-8-11(12)13-2/h3-6H,1-2H3
• InChI Key： PYEFBLSKCJMIBB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1=CC=CC=C1C

Computed Properties

• Exact Mass: 174.068079557Da
• Monoisotopic Mass: 174.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Propynoic acid, 3-(2-methylphenyl)-, methyl ester

Recent Advances in the Study of 2-Propynoic acid, 3-(2-methylphenyl)-, methyl ester (CAS: 7517-82-0)

The compound 2-Propynoic acid, 3-(2-methylphenyl)-, methyl ester (CAS: 7517-82-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its propynoic acid ester structure with a 2-methylphenyl substituent, has shown promising potential in various applications, including drug development and chemical synthesis. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic uses.

One of the key areas of research has been the exploration of its role as a building block in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-Propynoic acid, 3-(2-methylphenyl)-, methyl ester serves as a versatile intermediate in the construction of heterocyclic compounds with potential anticancer activity. The study highlighted its utility in click chemistry reactions, which are pivotal for the development of targeted therapies.

Another significant finding comes from a recent investigation into its pharmacokinetic properties. Research conducted by a team at the University of Cambridge (2024) revealed that this compound exhibits favorable absorption and distribution profiles in preclinical models. These findings suggest its potential as a lead compound for further optimization in drug discovery programs, particularly for diseases where targeted delivery is crucial.

In addition to its pharmacological applications, 2-Propynoic acid, 3-(2-methylphenyl)-, methyl ester has also been studied for its chemical reactivity. A paper in Organic Letters (2023) detailed its use in palladium-catalyzed coupling reactions, which are essential for the synthesis of complex organic molecules. The study reported high yields and selectivity, underscoring the compound's value in synthetic chemistry.

Despite these advancements, challenges remain in fully understanding the safety and toxicity profile of 2-Propynoic acid, 3-(2-methylphenyl)-, methyl ester. Preliminary toxicology studies have indicated the need for further investigation into its long-term effects and potential side effects. Researchers are currently working on comprehensive in vivo studies to address these gaps.

In conclusion, 2-Propynoic acid, 3-(2-methylphenyl)-, methyl ester (CAS: 7517-82-0) represents a promising candidate in both pharmaceutical and chemical research. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a compound of significant interest. Future studies should focus on optimizing its properties and expanding its applications in drug development and beyond.